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Compound of Interest

Compound Name: Fluoroacetone

Cat. No.: B1215716 Get Quote

This guide provides essential information for the safe handling and disposal of fluoroacetone
waste in a laboratory setting. Adherence to these protocols is critical to ensure personnel safety

and environmental compliance.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with fluoroacetone waste?

A1: Fluoroacetone is a highly hazardous material. The primary risks include:

High Flammability: It is a flammable liquid with a low flash point of 7°C (45°F).[1][2] Its

vapors can form explosive mixtures with air and may travel to an ignition source and flash

back.[1][3]

Acute Toxicity: Fluoroacetone is classified as fatal if swallowed, fatal in contact with skin,

and fatal if inhaled.[1][4]

Health Effects: It may cause irritation to the skin, eyes, and respiratory tract.[3][5] Inhalation

can lead to symptoms like headache, dizziness, nausea, and vomiting, and may cause

damage to the liver, kidneys, and spleen.[3][5]

Reactivity: It is incompatible with strong oxidizing agents, strong bases, and strong reducing

agents.[3][5] Hazardous decomposition products upon combustion include carbon monoxide,

carbon dioxide, and gaseous hydrogen fluoride.[3][5]
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Q2: Can I dispose of small amounts of fluoroacetone waste down the drain?

A2: No. Under no circumstances should fluoroacetone waste be emptied into drains.[3] It is

soluble in water, but its high toxicity poses a significant risk to aquatic environments and water

treatment systems.[6] All fluoroacetone waste must be collected and disposed of as

hazardous chemical waste.[5]

Q3: How should I collect and store fluoroacetone waste in the lab?

A3: All fluoroacetone waste, including contaminated materials, must be collected in

designated, properly labeled hazardous waste containers.[7][8]

Container: Use an appropriate, sealable container made of a material compatible with

fluoroacetone (e.g., high-density polyethylene or glass).[8][9] The original container can be

used if it is in good condition.

Labeling: The container must be clearly labeled as "Hazardous Waste," with the full chemical

name "Fluoroacetone" and the associated hazard pictograms (e.g., Flammable, Toxic).[1][9]

Storage: Store the waste container in a designated Satellite Accumulation Area within the

laboratory.[7][8] This area should be a cool, dry, well-ventilated space, away from heat,

sparks, and open flames.[3][5] The container must be kept tightly closed when not in use.[5]

[8]

Q4: What is the procedure for disposing of empty fluoroacetone containers?

A4: Due to its acute toxicity, empty containers that held fluoroacetone must be managed as

hazardous waste.[8] They should not be triple-rinsed.[8] The empty, sealed container should be

collected along with other fluoroacetone waste for pickup by your institution's environmental

health and safety (EHS) office or a licensed hazardous waste disposal company.[7]

Q5: What personal protective equipment (PPE) is required when handling fluoroacetone
waste?

A5: When handling fluoroacetone waste, the following PPE is mandatory:

Eye and Face Protection: Wear chemical splash goggles and a face shield.[5][10]
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Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[5]

Body Protection: A lab coat or other suitable protective clothing is required.[10]

Respiratory Protection: All handling of fluoroacetone and its waste should be done inside a

certified chemical fume hood to avoid inhalation of vapors.[5] In case of inadequate

ventilation, respiratory protection is necessary.[10]

Quantitative Data Summary
The following table summarizes key quantitative data for fluoroacetone.

Property Value Citation(s)

Chemical Formula C₃H₅FO [1][6]

Molecular Weight 76.07 g/mol [6]

Appearance Colorless liquid [1][6]

Boiling Point 75 °C (167 °F) [1][6][11]

Density 1.054 g/mL at 25 °C [2][6][11]

Flash Point 7 °C (45 °F) - closed cup [1][2]

Vapor Pressure 107 mmHg at 25°C [6]

GHS Hazard Statements

H225 (Highly flammable),

H300 (Fatal if swallowed),

H310 (Fatal in contact with

skin), H330 (Fatal if inhaled)

[1][4]

Storage Temperature

2-8°C

(Refrigerator/Flammables

Area)

[2][6]

Experimental Protocols
Protocol 1: Collection and Storage of Fluoroacetone
Waste
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This protocol outlines the standard procedure for the accumulation of fluoroacetone waste in a

laboratory.

Designate a Waste Container: Obtain a clean, dry, and chemically compatible container with

a secure screw-top lid. Ensure the container is in good condition with no cracks or leaks.

Label the Container: Before adding any waste, affix a "Hazardous Waste" label. Clearly write

"Fluoroacetone Waste" and any other components of the waste stream. Include the date

the first drop of waste is added.

Waste Accumulation:

Perform all waste transfers inside a certified chemical fume hood.

Carefully pour liquid fluoroacetone waste into the container using a funnel to prevent

spills.

Place solid waste contaminated with fluoroacetone (e.g., contaminated filter paper,

wipes) into the same container.

Secure and Store:

After each addition, securely close the container lid.

Store the container in your lab's designated Satellite Accumulation Area, ensuring it is

away from ignition sources and incompatible materials.[3][5]

Maintain secondary containment (e.g., a chemical-resistant tray) to contain any potential

leaks.[12]

Arrange for Disposal: Once the container is full or has been accumulating for a set period

(consult your institution's guidelines, often 12 months maximum), contact your Environmental

Health & Safety (EHS) office to schedule a waste pickup.[7] Do not overfill the container.

Protocol 2: Minor Fluoroacetone Spill Cleanup
This protocol is for small spills (less than 1 liter) of known materials within a controlled

laboratory environment. For large spills, evacuate the area immediately and call emergency
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services.

Alert Personnel and Control the Area: Immediately alert others in the lab. If safe to do so,

restrict access to the spill area.

Remove Ignition Sources: Turn off all nearby ignition sources (e.g., hot plates, burners,

electrical equipment).[5][13]

Ensure Proper Ventilation: The spill cleanup must be performed in a well-ventilated area,

preferably within a chemical fume hood. If the spill is outside a hood, ensure adequate

ventilation.

Don Appropriate PPE: At a minimum, wear a lab coat, chemical splash goggles, a face

shield, and appropriate chemical-resistant gloves.[5][10]

Contain and Absorb the Spill:

Cover the spill with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).[14][15] Do not use combustible materials like paper towels initially.

Work from the outside of the spill toward the center to prevent spreading.[14]

Collect the Waste:

Using spark-proof tools (e.g., plastic dustpan and scoop), carefully collect all the

contaminated absorbent material.[5]

Place the collected material into a designated hazardous waste container.

Decontaminate the Area: Wipe the spill area with a cloth dampened with a suitable solvent

(e.g., soapy water), then rinse with water if appropriate. All cleaning materials must also be

disposed of as hazardous waste.[13]

Dispose of Waste: Seal the waste container, label it appropriately (e.g., "Fluoroacetone Spill

Debris"), and arrange for pickup through your EHS office.[13]

Report the Incident: Report the spill to your laboratory supervisor and EHS office, as per your

institution's policy.
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Mandatory Visualization
Fluoroacetone Waste Disposal Workflow
The following diagram illustrates the logical workflow for the safe management and disposal of

fluoroacetone waste generated in a laboratory.
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Caption: Workflow for the safe collection and disposal of fluoroacetone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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